Cas no 2228487-69-0 (tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228487-69-0
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6429706
• PubChem ID: 165663934
• Update Time: 2025-05-21

tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate
• 2228487-69-0
• EN300-1896689
• tert-butyl N-[2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C13H19N3O3/c1-6-16-8-10(7-14-16)13(5,9-17)15-11(18)19-12(2,3)4/h6-9H,1H2,2-5H3,(H,15,18)
• InChI Key： NPQRPKNKVUCHNQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=NN(C=C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate

Comprehensive Guide to tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228487-69-0)

tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228487-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a pyrazole ring and a tert-butyl carbamate group, makes it a versatile building block in medicinal chemistry.

The molecular formula of tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate is C13H19N3O3, with a molecular weight of approximately 265.31 g/mol. The compound's CAS number 2228487-69-0 is a unique identifier used in chemical databases and regulatory documentation. Researchers often search for this compound using terms like "tert-butyl carbamate derivatives", "pyrazole-based intermediates", or "CAS 2228487-69-0 supplier", highlighting its importance in synthetic chemistry.

One of the most notable applications of tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate is its role in the development of novel kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The pyrazole moiety in this compound is particularly valuable for designing inhibitors that target specific kinase pathways, making it a hot topic in drug discovery research.

In addition to its pharmaceutical applications, tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate is also explored in agrochemical research. The compound's structural features make it a promising candidate for developing new pesticides and herbicides. Researchers are investigating its potential to act as a plant growth regulator or as an active ingredient in crop protection products, addressing the growing demand for sustainable agricultural solutions.

The synthesis of tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate typically involves multi-step organic reactions, including amide coupling and carbamate formation. These processes require careful optimization to achieve high yields and purity, which are critical for its use in further chemical transformations. Laboratories and manufacturers often search for "CAS 2228487-69-0 synthesis protocol" or "tert-butyl carbamate intermediate preparation" to refine their synthetic approaches.

From a market perspective, the demand for tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate is driven by the expanding pharmaceutical and agrochemical industries. With the rise of personalized medicine and the need for eco-friendly agricultural practices, this compound is positioned as a valuable intermediate. Suppliers and distributors often highlight its availability under search terms like "high-purity CAS 2228487-69-0" or "tert-butyl pyrazole carbamate for sale" to attract potential buyers.

Quality control is a critical aspect when working with tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers frequently inquire about "CAS 2228487-69-0 analytical methods" or "tert-butyl carbamate characterization" to ensure compliance with industry standards.

In summary, tert-butyl N-2-(1-ethenyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228487-69-0) is a multifaceted compound with significant applications in drug discovery and agrochemical development. Its unique chemical structure and versatility make it a sought-after intermediate in synthetic chemistry. As research continues to uncover new uses for this compound, its relevance in scientific and industrial settings is expected to grow, solidifying its position as a key player in modern chemistry.